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Compound of Interest

Compound Name: GSK837149A

Cat. No.: B607865

Technical Support Center: GSK837149A

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of
GSKB837149A, a selective inhibitor of human Fatty Acid Synthase (FASN).

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for GSK837149A stock solutions?

For optimal stability, stock solutions of GSK837149A should be stored under the following
conditions.[1] Adherence to these guidelines is critical to prevent degradation and ensure the
compound's activity.

Temperature Storage Duration
-80°C Up to 6 months
-20°C Up to 1 month

Q2: How should | prepare stock solutions of GSK837149A7

It is recommended to dissolve GSK837149A in a suitable organic solvent such as DMSO. For
example, a 10 mg/mL stock solution can be prepared in DMSO.[1]
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Q3: Can | store working solutions for in vivo experiments?

It is strongly recommended to prepare working solutions for in vivo experiments freshly on the
day of use.[1] Long-term storage of diluted working solutions is not advised as it may lead to
precipitation or degradation.

Q4: What solvents are recommended for preparing in vivo working solutions?

Several protocols can be used to prepare working solutions for in vivo administration. The
choice of solvent system will depend on the specific experimental requirements. Here are a few
examples[1]:

e Protocol 1 (PEG300/Tween-80/Saline): A final solution can be prepared by adding 100 yL of
a 10 mg/mL DMSO stock solution to 400 puL of PEG300, mixing, then adding 50 pL of Tween-
80, mixing again, and finally adding 450 pL of saline.[1]

e Protocol 2 (SBE-B-CD in Saline): A working solution can be made by adding 100 pL of a 10
mg/mL DMSO stock solution to 900 pL of 20% SBE-B-CD in saline.[1]

e Protocol 3 (Corn oil): For dosing periods not exceeding half a month, a working solution can
be prepared by adding 100 L of a 10 mg/mL DMSO stock solution to 900 pL of corn oil.[1]

If precipitation or phase separation occurs during preparation, gentle heating and/or sonication
can be used to aid dissolution.[1]

Troubleshooting Guide

This guide addresses common issues that may be encountered during the handling and use of
GSK837149A.

Issue 1: Precipitation observed in the stock solution after storage.

¢ Possible Cause: The compound may have come out of solution due to temperature
fluctuations or exceeding the recommended storage duration.

e Troubleshooting Steps:

o Warm the vial to room temperature.
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o Vortex or sonicate the solution until the precipitate redissolves.

o If the precipitate does not redissolve, it may indicate degradation or insolubility, and a fresh
stock solution should be prepared.

Issue 2: Reduced or no activity of GSK837149A in an assay.

Possible Cause 1: Improper Storage. The compound may have degraded due to storage at
inappropriate temperatures or for an extended period.

Troubleshooting Steps:
o Review the storage conditions and duration of your stock solution.
o Prepare a fresh stock solution from solid material and re-run the experiment.

Possible Cause 2: Repeated Freeze-Thaw Cycles. Multiple freeze-thaw cycles can lead to
the degradation of the compound.

Troubleshooting Steps:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Possible Cause 3: Instability in Assay Media. The stability of GSK837149A in specific assay
buffers or media is not extensively documented. Instability in certain aqueous environments
could lead to a loss of activity.

Troubleshooting Steps:

o Minimize the pre-incubation time of GSK837149A in the assay media before starting the
experiment.

o Consider the pH and composition of your assay buffer, as these can influence compound
stability.

Experimental Protocols
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Preparation of a 10 mg/mL Stock Solution in DMSO
e Weighing: Accurately weigh the desired amount of GSK837149A powder.

o Dissolution: Add the appropriate volume of DMSO to achieve a final concentration of 10
mg/mL.

e Mixing: Vortex or sonicate the solution until the compound is completely dissolved.
e Storage:
o For short-term storage (up to 1 month), store at -20°C.[1]

o For long-term storage (up to 6 months), aliquot into single-use vials and store at -80°C.[1]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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